2-[[2-(4-Iodophenoxy)acetyl]-propan-2-ylamino]acetamide

• IUPAC Name: 2-[[2-(4-iodophenoxy)acetyl]-propan-2-ylamino]acetamide
• InChI: InChI=1S/C13H17IN2O3/c1-9(2)16(7-12(15)17)13(18)8-19-11-5-3-10(14)4-6-11/h3-6,9H,7-8H2,1-2H3,(H2,15,17)
• InChI Key: SPTVAPRWOWDAGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)N)C(=O)COC1=CC=C(C=C1)I
• Molecular Formula: C13H17IN2O3
• Molecular Weight: 376.19 g/mol

Description

2-[[2-(4-Iodophenoxy)acetyl]-propan-2-ylamino]acetamide, commonly known as IPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of IPPA is not fully understood. However, it has been proposed that IPPA may act by inhibiting the activity of enzymes involved in cell proliferation and survival, such as protein kinase B (Akt) and glycogen synthase kinase-3β (GSK-3β). Additionally, IPPA may modulate the activity of neurotransmitters and receptors by binding to specific sites on these proteins.
Biochemical and Physiological Effects:
IPPA has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis by activating caspase-3 and caspase-9. Additionally, IPPA has been found to modulate the activity of neurotransmitters and receptors, leading to changes in synaptic plasticity and neuronal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of IPPA is its potential as a therapeutic agent for cancer and neurological disorders. Additionally, IPPA is relatively easy to synthesize and has good stability under normal laboratory conditions. However, there are also some limitations to using IPPA in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects on other enzymes and proteins.

Future Directions

There are several future directions for research on IPPA. One area of interest is its potential as a therapeutic agent for cancer and neurological disorders. Further studies are needed to elucidate its mechanism of action and optimize its efficacy and safety. Additionally, IPPA may have applications in other fields, such as materials science and catalysis, which warrant further investigation.

Synthesis Methods

IPPA can be synthesized through the reaction of 4-iodophenol with 2-amino-2-(4-iodophenoxy)acetic acid in the presence of a coupling agent, such as N-ethyl-N’-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then treated with isopropylamine to obtain IPPA.

Scientific Research Applications

IPPA has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and drug discovery. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Additionally, IPPA has been found to modulate the activity of neurotransmitters and receptors, suggesting its potential as a therapeutic agent for neurological disorders.